Cas no 61345-94-6 (Copper, (3-methyl-1,3-butadienyl)-)

Copper, (3-methyl-1,3-butadienyl)- structure
61345-94-6 structure
Product Name:Copper, (3-methyl-1,3-butadienyl)-
CAS No:61345-94-6
MF:C5H7Cu
MW:130.655082941055
CID:483078
PubChem ID:78066105
Update Time:2025-04-19

Copper, (3-methyl-1,3-butadienyl)- Chemical and Physical Properties

Names and Identifiers

    • Copper, (3-methyl-1,3-butadienyl)-
    • copper(1+),2-methylbuta-1,3-diene
    • DTXSID90818277
    • Copper(1+) 3-methylbuta-1,3-dien-1-ide
    • 61345-94-6
    • Inchi: 1S/C5H7.Cu/c1-4-5(2)3;/h1,4H,2H2,3H3;/q-1;+1
    • InChI Key: NNVGHODZKBIKLT-UHFFFAOYSA-N
    • SMILES: [Cu+].C(=C)(C=[CH-])C

Computed Properties

  • Exact Mass: 129.98441
  • Monoisotopic Mass: 129.984372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 51.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Copper, (3-methyl-1,3-butadienyl)- Related Literature

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